![molecular formula C24H26N2O3S2 B2882726 4-(benzylsulfonyl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)butanamide CAS No. 922467-41-2](/img/structure/B2882726.png)
4-(benzylsulfonyl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(benzylsulfonyl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C24H26N2O3S2 and its molecular weight is 454.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis Applications
Research has demonstrated the utility of arylsulfonyl and thiazolyl derivatives in organic synthesis, highlighting their significance in constructing complex molecules. For instance, arylsulfonyl compounds have been utilized in the synthesis of carbapterocarpans and tetrahydrobenzodiazepines through palladium-catalyzed azaarylation reactions, offering moderate to good yields under mild conditions (Barcellos et al., 2015). This method provides a straightforward approach to synthesize structurally complex and biologically relevant molecules.
Anticancer Research
Compounds containing sulfonyl and thiazolyl groups have shown promising anticancer properties. A study on 1,4‐naphthoquinone derivatives containing a phenylaminosulfanyl moiety revealed potent cytotoxic activity against several human cancer cell lines, with some derivatives inducing apoptosis and cell cycle arrest (Ravichandiran et al., 2019). These findings underscore the potential of sulfonyl-thiazolyl compounds as lead molecules in the development of new anticancer agents.
Antimicrobial and Antifungal Activities
The structural framework of sulfonyl and thiazolyl compounds has been explored for antimicrobial and antifungal applications. Novel sulfonyl derivatives have demonstrated moderate to significant antibacterial and antifungal activities, with certain molecules identified as excellent antitubercular agents when compared to first-line drugs (Kumar et al., 2013). This suggests their potential utility in addressing infectious diseases caused by bacteria and fungi.
Potential Therapeutic Agents
Sulfonyl-thiazolyl compounds have been investigated as potential therapeutic agents beyond their anticancer and antimicrobial properties. For example, derivatives have been synthesized and evaluated for their anticonvulsant activity, with some compounds showing protection against induced convulsions (Farag et al., 2012). Additionally, derivatives with high singlet oxygen quantum yield have been identified for their potential in photodynamic therapy applications (Pişkin et al., 2020), highlighting the versatility of sulfonyl-thiazolyl compounds in therapeutic contexts.
properties
IUPAC Name |
4-benzylsulfonyl-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3S2/c27-23(11-6-14-31(28,29)17-18-7-2-1-3-8-18)26-24-25-22(16-30-24)21-13-12-19-9-4-5-10-20(19)15-21/h1-3,7-8,12-13,15-16H,4-6,9-11,14,17H2,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMYNGCZQYIHKQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)C3=CSC(=N3)NC(=O)CCCS(=O)(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.